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Introduction
Cyclopropylmethanol (CAS No: 2516-33-8), also known as cyclopropylcarbinol, is a cyclic

alcohol that serves as a versatile building block in organic synthesis. Its unique strained three-

membered ring imparts distinct reactivity, making it a valuable intermediate in the production of

pharmaceuticals and agrochemicals. A thorough understanding of its physical properties and

associated hazards is paramount for its safe handling, storage, and use in research and

development settings. This technical guide provides a comprehensive overview of the

physicochemical characteristics and toxicological profile of cyclopropylmethanol, supported

by references to standardized experimental protocols.

Physical and Chemical Properties
The physical and chemical properties of cyclopropylmethanol are critical for its application in

chemical reactions and for predicting its behavior in various environmental and physiological

systems. These properties have been determined through standardized experimental methods.

Summary of Physical Properties
The key physical properties of cyclopropylmethanol are summarized in the table below for

easy reference.
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Property Value

Molecular Formula C4H8O

Molecular Weight 72.11 g/mol [1][2][3]

Appearance Clear, colorless to light yellow liquid[1][4]

Boiling Point 123-124 °C at 738 mmHg[1][5]

Melting Point -60 °C[5][6]

Density 0.890 g/mL at 25 °C[1][5]

Solubility

Miscible with water.[5] Soluble in organic

solvents like ethanol, diethyl ether, and

chloroform.[2][7]

Vapor Pressure 6 mmHg at 25 °C[5]

Flash Point 95 °F (35 °C)[5]

Refractive Index (n20/D) 1.431[5]

Experimental Protocols for Physical Property
Determination
The determination of the physical properties listed above generally follows internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). While specific experimental reports for

cyclopropylmethanol are not always publicly available, the methodologies are standardized to

ensure reproducibility and comparability of data.

Boiling Point (OECD TG 103): This guideline describes several methods for determining the

boiling point of a liquid.[1][8][9][10][11] A common method involves distilling the substance

and measuring the temperature at which the liquid and vapor phases are in equilibrium at a

given pressure. Other methods include using an ebulliometer, dynamic vapor pressure

measurement, or differential scanning calorimetry.[1][8][10]
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Melting Point (OECD TG 102): For substances that are solid at room temperature, this

guideline provides methods such as the capillary tube method, where the substance is

heated in a capillary tube and the temperatures at which melting begins and is complete are

recorded.[12][13][14][15] For liquids like cyclopropylmethanol, the freezing point is

determined, which is theoretically the same as the melting point.

Density (OECD TG 109): This guideline outlines methods for determining the density of

liquids and solids.[16][17][18][19][20] For liquids, common methods include the use of a

hydrometer, an oscillating densitometer, or a pycnometer, where a precise volume of the

liquid is weighed at a specific temperature.[16][17][20]

Flash Point (ASTM D93, ISO 2719): While there isn't a specific OECD guideline for the flash

point of liquids, standard methods like the Pensky-Martens closed-cup test are widely used.

[21][22][23] This method involves heating the liquid in a closed cup and introducing an

ignition source at regular temperature intervals to determine the lowest temperature at which

the vapors ignite.[21][23]

Hazards and Safety Information
Cyclopropylmethanol is classified as a hazardous substance. A comprehensive

understanding of its toxicological profile and associated hazards is essential for implementing

appropriate safety measures.

GHS Classification and Hazard Identification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. The GHS

classification for cyclopropylmethanol is summarized in the table below.
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Hazard Class GHS Pictogram Signal Word
Hazard Statement
(H-code)

Flammable Liquids 🔥 Warning
H226: Flammable

liquid and vapor[3][24]

Acute Toxicity, Oral ❗ Warning
H302: Harmful if

swallowed[3][4][24]

Skin

Corrosion/Irritation
❗ Warning

H315: Causes skin

irritation[4][25]

Serious Eye

Damage/Eye Irritation
❗ Warning

H319: Causes serious

eye irritation[3][4][24]

[25]

Specific Target Organ

Toxicity — Single

Exposure

❗ Warning

H335: May cause

respiratory irritation[4]

[25]

Precautionary Statements
To mitigate the risks associated with the handling of cyclopropylmethanol, the following

precautionary statements should be observed:

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[24]

P233: Keep container tightly closed.[24]

P240: Ground and bond container and receiving equipment.[24]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[24]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[25]

P264: Wash hands thoroughly after handling.[25]
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[25]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][25]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[24]

P302 + P352: IF ON SKIN: Wash with plenty of water.[25]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[25]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4][24][25]

P337 + P313: If eye irritation persists: Get medical advice/attention.[25]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[25]

P405: Store locked up.[25]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Determination
The GHS classifications are based on data from toxicological studies, which are conducted

according to standardized guidelines to ensure the welfare of experimental animals and the

reliability of the data.

Acute Oral Toxicity (OECD TG 420, 423, or 425): These guidelines describe methods for

assessing the toxicity of a substance after a single oral dose.[3][5][26][27][28][29] The Acute

Toxic Class Method (TG 423) or the Up-and-Down Procedure (TG 425) are often preferred
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as they use fewer animals than the traditional LD50 test (formerly OECD TG 401).[5][6][25]

[30][31] These studies involve administering the substance to animals (usually rats) and

observing them for signs of toxicity and mortality over a set period.[32]

Acute Dermal Irritation/Corrosion (OECD TG 404): This guideline is used to assess the

potential of a substance to cause skin irritation or corrosion.[4][7][33][34][35] The test

involves applying the substance to the skin of an animal (typically a rabbit) for a defined

period and then observing the skin for signs of erythema (redness) and edema (swelling).[4]

Acute Eye Irritation/Corrosion (OECD TG 405): This guideline evaluates the potential of a

substance to cause eye irritation or damage.[2][24][36][37][38] The substance is applied to

the eye of an animal (usually a rabbit), and the eyes are examined for lesions on the cornea,

iris, and conjunctiva at specific intervals.[2][24][36]

Logical Relationship between Physical Properties
and Hazards
The physical properties of cyclopropylmethanol are directly linked to its potential hazards.

The following diagram illustrates these relationships.

Figure 1: Relationship between Physical Properties and Hazards of Cyclopropylmethanol
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Figure 1: Relationship between Physical Properties and Hazards of Cyclopropylmethanol

Conclusion
Cyclopropylmethanol is a valuable chemical intermediate with a well-defined set of physical

properties and associated hazards. Its flammability, oral toxicity, and irritant properties
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necessitate careful handling and the use of appropriate personal protective equipment in a

well-ventilated environment. By adhering to the safety precautions outlined in this guide and

understanding the basis of its hazard classifications, researchers, scientists, and drug

development professionals can safely and effectively utilize cyclopropylmethanol in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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